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Abstract
This technical guide provides a comprehensive overview of 2,6-diaminophenol, a significant

aromatic amine with a history rooted in early organic chemistry. This document details its

discovery, outlines key synthetic methodologies with experimental protocols, and presents its

physicochemical properties in a structured format. While its direct applications in drug

development are not extensively documented, its structural similarity to other pharmacologically

active aminophenols suggests its potential as a scaffold or intermediate in medicinal chemistry.

This guide serves as a foundational resource for researchers interested in the synthesis and

potential applications of this and related compounds.

Introduction
2,6-Diaminophenol is an aromatic organic compound featuring a phenol ring substituted with

two amino groups at the ortho positions relative to the hydroxyl group. Its structure lends itself

to a variety of chemical reactions, making it a potentially versatile building block in organic

synthesis. While its isomers, particularly 2,4-diaminophenol, have found applications as

photographic developers and in hair dye formulations, the history and utility of 2,6-
diaminophenol are less broadly known.[1] This guide aims to consolidate the available
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scientific information on this compound, with a focus on its discovery, synthesis, and

fundamental properties to support further research and development.

Discovery and History
The precise first synthesis of 2,6-diaminophenol is not prominently documented in modern

chemical literature, suggesting its discovery likely occurred in the late 19th or early 20th

century, a period of extensive exploration in aromatic chemistry. Early reports on related

compounds, such as the synthesis of 2,6-diaminophenol-4-sulfonic acid, can be found in early

20th-century chemical literature, including publications like the Journal für praktische Chemie.

[2][3] The synthesis of the parent 2,6-diaminophenol was likely achieved through the

reduction of the corresponding 2,6-dinitrophenol, a common synthetic strategy of that era for

preparing aromatic amines.

A notable historical reference appears in a 1914 publication from Farbwerke vorm. Meister,

Lucius, & Brüning, which describes the reduction of sodium 2:6-dinitrophenol-4-sulphonate

using zinc dust and hydrochloric acid to produce 2:6-diaminophenol-4-sulphonic acid for use in

creating azo dyes. This indicates that the core structure and its synthesis via reduction were

known and utilized in the chemical industry over a century ago.

Physicochemical Properties
A summary of the key physicochemical properties of 2,6-diaminophenol is presented in the

table below. These data are compiled from various chemical databases and are essential for its

handling, characterization, and application in synthetic protocols.
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Property Value Source

CAS Number 22440-82-0 [4]

Molecular Formula C₆H₈N₂O [4]

Molecular Weight 124.14 g/mol [4]

IUPAC Name 2,6-diaminophenol [4]

Boiling Point (Predicted) 295.4 ± 30.0 °C

Density (Predicted) 1.343 ± 0.06 g/cm³

pKa (Predicted) 9.55 ± 0.10

Appearance
Dark yellow needles or thin

leaflets
[5]

Solubility

Readily soluble in water;

slightly soluble in alcohol;

insoluble in ether

[5]

Synthesis of 2,6-Diaminophenol
The most established and logical synthetic route to 2,6-diaminophenol is the reduction of 2,6-

dinitrophenol. This transformation can be achieved using various reducing agents, with tin and

hydrochloric acid being a classic and effective method for the reduction of nitroarenes.

Synthesis of the Precursor: 2,6-Dinitrophenol
2,6-Dinitrophenol can be synthesized from phenol through nitration. However, direct nitration of

phenol with strong nitric acid tends to yield a mixture of isomers, with the 2,4,6-trinitrophenol

(picric acid) being a major product.[6] A more selective method involves the nitration of 2-

nitrophenol.
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Diagram 1: Synthesis of the precursor, 2,6-Dinitrophenol.

Reduction of 2,6-Dinitrophenol to 2,6-Diaminophenol
The reduction of the two nitro groups to amino groups is a critical step. A well-established

method for this transformation is the use of a metal in an acidic medium.

This protocol is based on established methods for the reduction of aromatic nitro compounds.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend 2,6-dinitrophenol (1 equivalent) in a minimal amount of ethanol.

Addition of Reducing Agent: To this suspension, add granulated tin (approximately 5-6

equivalents).

Initiation of Reaction: Slowly add concentrated hydrochloric acid (a significant excess)

dropwise through the condenser. The reaction is exothermic and may require cooling in an

ice bath to control the rate.

Reflux: After the initial vigorous reaction subsides, heat the mixture to reflux with continuous

stirring. The progress of the reaction can be monitored by the disappearance of the yellow
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color of the dinitrophenol. Reflux is typically continued for several hours until the reaction is

complete.

Work-up: Cool the reaction mixture to room temperature. A precipitate of the tin complex of

the diaminophenol may form. Carefully add a concentrated solution of sodium hydroxide to

the cooled mixture until it is strongly alkaline (pH > 10). This will precipitate tin salts as tin(IV)

hydroxide and liberate the free amine.

Isolation: The resulting mixture can be filtered to remove the tin salts. The filtrate, containing

the 2,6-diaminophenol, can then be extracted with an organic solvent such as ethyl acetate.

Purification: The combined organic extracts are dried over anhydrous sodium sulfate, filtered,

and the solvent is removed under reduced pressure to yield the crude 2,6-diaminophenol.
Further purification can be achieved by recrystallization.
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Diagram 2: General workflow for the reduction of 2,6-Dinitrophenol.

Potential Applications in Drug Development and
Research
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While specific biological activities or signaling pathways for 2,6-diaminophenol are not well-

documented in publicly available literature, its chemical structure is of interest to medicinal

chemists. The aminophenol moiety is present in various pharmacologically active molecules.

For instance, the acetaminophen (paracetamol) metabolite, N-acetyl-p-benzoquinone imine

(NAPQI), is a highly reactive species, and its detoxification involves conjugation with

glutathione. The reactivity of aminophenols and their potential for bioactivation or as scaffolds

for drug candidates make them intriguing subjects for further study.

The isomers of diaminophenol have been investigated for various biological effects. For

example, 2,4-diaminophenol has undergone toxicological and carcinogenesis studies.[7] The

lack of similar extensive studies on 2,6-diaminophenol presents an opportunity for future

research to explore its pharmacological and toxicological profile.

Given the absence of defined signaling pathways for 2,6-diaminophenol, a logical starting

point for research would be to screen the compound against a panel of common drug targets,

such as kinases, G-protein coupled receptors, and various enzymes, to identify any potential

biological activity.

Conclusion
2,6-Diaminophenol is a classic aromatic compound whose history is intertwined with the

development of industrial organic chemistry. Its synthesis, primarily through the reduction of

2,6-dinitrophenol, is a well-established chemical transformation. While its direct application in

modern drug development has yet to be realized, its structure holds potential for the synthesis

of novel chemical entities. This guide provides a foundational understanding of its discovery,

synthesis, and properties, intended to facilitate further scientific inquiry into this intriguing

molecule. The dearth of biological data underscores the need for comprehensive screening to

uncover any latent pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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